1-Methyl-3-(1-methyl-2-oxopropyl)-7,8-diphenyl-1,3,5-trihydro-4-imidazolino[1, 2-h]purine-2,4-dione

• IUPAC Name: 4-methyl-2-(3-oxobutan-2-yl)-6,7-diphenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H21N5O3/c1-15(16(2)30)28-22(31)20-21(26(3)24(28)32)25-23-27(20)14-19(17-10-6-4-7-11-17)29(23)18-12-8-5-9-13-18/h4-15H,1-3H3
• InChI Key: GQLJURMCIFTCAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C)N1C(=O)C2=C(N=C3N2C=C(N3C4=CC=CC=C4)C5=CC=CC=C5)N(C1=O)C
• Molecular Formula: C24H21N5O3
• Molecular Weight: 427.5 g/mol
• CAS No.: 886895-79-0

Description

1-Methyl-3-(1-methyl-2-oxopropyl)-7,8-diphenyl-1,3,5-trihydro-4-imidazolino[1, 2-h]purine-2,4-dione is a useful research compound. Its molecular formula is C24H21N5O3 and its molecular weight is 427.464. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Studies

The scientific research around this compound primarily focuses on synthesis and derivative studies. One study details the synthesis of 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones, a category to which the compound belongs. This synthesis involves intramolecular alkylation, indicating the potential for diverse derivative creation for further study and application (Simo, Rybár, & Alföldi, 1998).

Chemical Reactions and Properties

Another area of research is the exploration of chemical reactions and properties of related compounds. For example, the reaction of similar purine diones with methyl vinyl ketone and their effect on thrombocyte and erythrocyte aggregation was investigated, suggesting potential biological applications (Rybár, Turčáni, & Alföldi, 1993).

Mesoionic Analogs and Tautomeric Forms

Studies on mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of the compound, focus on their existence in various tautomeric forms and hydrolytic ring-opening reactions. This research contributes to a deeper understanding of the chemical behavior of such compounds (Coburn & Taylor, 1982).

Biological Evaluation

Further research involves biological evaluation of related compounds, identifying certain derivatives as potent and selective adenosine receptor antagonists. This indicates the relevance of these compounds in receptor studies and potential therapeutic applications (Baraldi et al., 2005).